Cas no 502509-07-1 (4-Pyridineacetic acid, 2-(1-hydroxyethyl)-)

• Product Name: 4-Pyridineacetic acid, 2-(1-hydroxyethyl)-
• CAS No: 502509-07-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4006745
• Update Time: 2025-10-29

4-Pyridineacetic acid, 2-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetic acid, 2-(1-hydroxyethyl)-

• Inchi： 1S/C9H11NO3/c1-6(11)8-4-7(2-3-10-8)5-9(12)13/h2-4,6,11H,5H2,1H3,(H,12,13)
• InChI Key： UODGXXBIJYMPFL-UHFFFAOYSA-N
• SMILES： C1(C(O)C)=NC=CC(CC(O)=O)=C1

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 371.4±32.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Additional information on 4-Pyridineacetic acid, 2-(1-hydroxyethyl)-

Introduction to 4-Pyridineacetic acid, 2-(1-hydroxyethyl) and Its Applications in Modern Research

4-Pyridineacetic acid, 2-(1-hydroxyethyl), with the CAS number 502509-07-1, is a versatile compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its pyridine core and acetic acid functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the 1-hydroxyethyl side chain further enhances its reactivity, making it a promising candidate for further exploration in drug development and material science.

The compound's structure is highly conducive to medicinal chemistry applications. The pyridine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. Additionally, the acetic acid moiety can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity. The 1-hydroxyethyl group introduces a hydrophilic character, improving solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, 4-Pyridineacetic acid, 2-(1-hydroxyethyl) has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research is its application in anticancer therapies. Studies have shown that derivatives of this compound can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation. For instance, modifications to the 1-hydroxyethyl group have led to compounds that exhibit potent activity against various cancer types without significant toxicity to healthy cells.

Furthermore, the compound has shown promise in the treatment of inflammatory diseases. Researchers have identified that certain analogs of 4-Pyridineacetic acid, 2-(1-hydroxyethyl) can modulate inflammatory pathways by inhibiting key cytokines and enzymes. This has opened up new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects. The ability of these compounds to interact with biological targets at both the molecular and cellular levels makes them particularly attractive for therapeutic applications.

The synthesis of 4-Pyridineacetic acid, 2-(1-hydroxyethyl) is another area of active research. Chemists have developed efficient synthetic routes that allow for high yields and purity of the compound. These methods often involve multi-step organic reactions that highlight the compound's reactivity and versatility. The development of such synthetic pathways is crucial for scaling up production and making the compound more accessible for industrial applications.

Recent advancements in computational chemistry have also contributed to the understanding of 4-Pyridineacetic acid, 2-(1-hydroxyethyl)'s properties. Molecular modeling studies have helped researchers predict how different derivatives might interact with biological targets, thereby accelerating the drug discovery process. These computational techniques are particularly valuable in identifying lead compounds that can be further optimized for therapeutic use.

The compound's potential extends beyond pharmaceuticals into materials science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced properties such as biodegradability and mechanical strength. Researchers are exploring ways to incorporate 4-Pyridineacetic acid, 2-(1-hydroxyethyl) into polymer matrices to create materials that can be used in medical implants or sustainable packaging solutions.

In conclusion, 4-Pyridineacetic acid, 2-(1-hydroxyethyl) (CAS no. 502509-07-1) is a multifaceted compound with significant potential across various scientific disciplines. Its role in drug development, particularly in anticancer and anti-inflammatory therapies, underscores its importance in modern medicine. Additionally, its applications in materials science highlight its versatility beyond pharmaceuticals. As research continues to uncover new applications and synthetic methods for this compound, its impact on science and industry is likely to grow even further.